![molecular formula C17H20N2O4S B4441101 N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide](/img/structure/B4441101.png)
N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide, also known as EMA401, is a small molecule drug that has been extensively studied for its potential use in treating chronic pain. EMA401 is a highly selective antagonist of the angiotensin II type 2 receptor (AT2R) and has been shown to be effective in preclinical models of neuropathic and inflammatory pain.
Mechanism of Action
N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide is a highly selective antagonist of the AT2R. The AT2R is expressed in sensory neurons and is upregulated in response to nerve injury and inflammation. By blocking the AT2R, N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide is able to reduce pain signaling in sensory neurons.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to reduce pain signaling in sensory neurons by blocking the AT2R. This results in a reduction in pain perception and an improvement in pain-related behaviors. N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has also been shown to reduce inflammation and nerve damage in preclinical models of chronic pain.
Advantages and Limitations for Lab Experiments
The main advantage of using N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide in lab experiments is its high selectivity for the AT2R. This allows for precise targeting of pain signaling pathways and reduces the risk of off-target effects. The main limitation of using N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide is its relatively short half-life, which requires frequent dosing in animal models.
Future Directions
There are several future directions for research on N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide. One potential area of research is the development of more potent and longer-lasting AT2R antagonists. Another area of research is the identification of biomarkers that can be used to predict patient response to N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide. Finally, there is a need for further clinical trials to establish the safety and efficacy of N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide in treating chronic pain.
Scientific Research Applications
N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential use in treating chronic pain. Preclinical studies have shown that N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide is effective in reducing pain in animal models of neuropathic and inflammatory pain. N-(2-ethoxyphenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has also been shown to be effective in reducing pain in human clinical trials.
properties
IUPAC Name |
N-(2-ethoxyphenyl)-3-(methanesulfonamido)-4-methylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-4-23-16-8-6-5-7-14(16)18-17(20)13-10-9-12(2)15(11-13)19-24(3,21)22/h5-11,19H,4H2,1-3H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQNKGGBACWZZLF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)C)NS(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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